Tert-butyl 4-(2-chloro-5-methylpyrimidin-4-yl)piperazine-1-carboxylate

• Molecular Formula: C14H21ClN4O2
• Molecular Weight: 312.79 g/mol
• IUPAC Name: tert-butyl 4-(2-chloro-5-methylpyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C14H21ClN4O2/c1-10-9-16-12(15)17-11(10)18-5-7-19(8-6-18)13(20)21-14(2,3)4/h9H,5-8H2,1-4H3
• InChI Key: GTOSQTHRZIIFOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1N2CCN(CC2)C(=O)OC(C)(C)C)Cl

Description

Tert-butyl 4-(2-chloro-5-methylpyrimidin-4-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H21ClN4O2 and its molecular weight is 312.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,4-dichloro-5-methylpyrimidine (0.75 g, 4.6 mmol) in dry DMF (15.5 mL) was added tert-butyl piperazine-1-carboxylate (0.9 g, 4.85 mmol) followed by DIEA (0.91 mL, 5.5 mmol) at 0° C., and the mixture was stirred to room temperature overnight. LCMS showed the reaction was completed. The reaction was diluted with water (120 mL), and the solid was filtered. The residue was washed with water and dried to give the title compound (1.386 g, 96%) as a white solid. MS (ES+) C14H21ClN4O2 requires: 312. found: 313 [M+H]+